Cas no 36560-81-3 (Carbonic acid, dinonyl ester)

• Product Name: Carbonic acid, dinonyl ester
• CAS No: 36560-81-3
• MF: C₁₉H₃₈O₃
• MW: 314.50322675705
• CID: 1477799
• PubChem ID: 21880379
• Update Time: 2025-04-21

Carbonic acid, dinonyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, dinonyl ester
• dinonyl carbonate
• SCHEMBL346782
• 1-octyl methylcarbonate
• 36560-81-3
• DTXSID50619308

• Inchi： 1S/C19H38O3/c1-3-5-7-9-11-13-15-17-21-19(20)22-18-16-14-12-10-8-6-4-2/h3-18H2,1-2H3
• InChI Key： FHWFURWDUGYUMA-UHFFFAOYSA-N
• SMILES： O(C(=O)OCCCCCCCCC)CCCCCCCCC

Computed Properties

• Exact Mass: 314.28224
• Monoisotopic Mass: 314.28209507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 18
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53